Cas no 1804154-59-3 (2-Bromo-1-(2-ethoxy-6-methoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethoxy-6-methoxyphenyl)propan-1-one
• CAS No: 1804154-59-3
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4972387
• Update Time: 2025-05-25

2-Bromo-1-(2-ethoxy-6-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethoxy-6-methoxyphenyl)propan-1-one

• Inchi： 1S/C12H15BrO3/c1-4-16-10-7-5-6-9(15-3)11(10)12(14)8(2)13/h5-8H,4H2,1-3H3
• InChI Key： QTODOJJRTRLKRZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1OCC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-1-(2-ethoxy-6-methoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One (CAS No: 1804154-59-3)

The compound 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One, identified by the CAS number 1804154-59-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, an ethoxy group, and a methoxy group attached to a phenyl ring, along with a propanone moiety. The presence of these functional groups makes it a versatile compound with potential applications in various areas of chemistry, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring and the propanone group. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

The structural features of this compound are particularly interesting from a chemical standpoint. The propanone group introduces ketonic properties, while the bromine atom and ether groups (ethoxy and methoxy) contribute to its reactivity and solubility characteristics. These properties make it a valuable intermediate in the synthesis of more complex molecules, such as biologically active compounds or advanced materials.

In terms of applications, 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One has shown promise in drug discovery efforts. Its ability to act as a precursor for bioactive molecules has been highlighted in recent studies, where it has been used to synthesize compounds with anti-inflammatory and anticancer properties. Additionally, its role as an intermediate in the production of agrochemicals has been explored, particularly in the development of herbicides and fungicides.

The latest research on this compound has focused on its potential as a building block for advanced materials. Scientists have investigated its use in the synthesis of polymeric materials with tailored properties, such as improved thermal stability or enhanced mechanical strength. These findings underscore the versatility of 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One in contributing to cutting-edge material science advancements.

In conclusion, 2-Bromo-1-(2-Ethoxy-6-Methoxyphenyl)Propan-1-One (CAS No: 1804154-59-3) is a multifaceted compound with significant potential across various chemical domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.